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Audience: Researchers, scientists, and drug development professionals.

Introduction: Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated
Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated
protein kinase (MAPK) signaling cascade. It plays a pivotal role in cellular responses to a
variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and
inflammatory cytokines. Upon activation, ASK1 initiates a signaling cascade through the
phosphorylation of downstream kinases, primarily MKK3/6 and MKK4/7, which in turn activate
p38 MAPK and c-Jun N-terminal kinase (JNK), respectively. This cascade is implicated in
apoptosis, inflammation, and fibrosis, making ASK1 an attractive therapeutic target for a range
of diseases.

ASK1-IN-6 is a potent and selective inhibitor of ASK1, demonstrating significant activity in both
biochemical and cellular assays. These application notes provide a summary of its effective
concentrations in various in vitro assays and detailed protocols for its use.

Data Presentation: Effective Concentrations of
ASK1-IN-6 and Other ASK1 Inhibitors
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The following table summarizes the effective concentrations of ASK1-IN-6 and other relevant
ASK1 inhibitors in various in vitro assays. This data is essential for designing experiments to
probe the function of ASK1 and the efficacy of its inhibitors.

o Target/Cell Effective
Inhibitor Assay Type . . Reference
Line Concentration
Biochemical Recombinant
ASK1-IN-6 IC50: 7 nM
Assay ASK1
ASK1-IN-6 Cellular Assay Not specified IC50: 25 nM
Murine BV2
NQDI-1 Cellular Assay ) ) 600 nM
microglial cells
Human airway
10 nM, 100 nM,
TCASK 10 Cellular Assay smooth muscle 1 uM
cells H
Biochemical Recombinant
GS-444217 IC50: 2.87 nM
Assay ASK1
GS-444217 Cellular Assay Not specified 0.3uM -1 uM
Biochemical Recombinant
BPyO-34 IC50: 520 nM
Assay ASK1
Biochemical Recombinant
PFTA-1 Ki: 340 nM
Assay ASK1
Biochemical Recombinant IC50: 1.55 £ 0.27
Compound 2
Assay ASK1 nM
Biochemical Recombinant
Compound 26e IC50: 30.17 nM
Assay ASK1

Mandatory Visualizations
ASK1 Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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